![molecular formula C14H18O3 B187654 4-(2-((Tetrahydro-2H-pyran-2-yl)oxy)ethyl)benzaldehyde CAS No. 163164-46-3](/img/structure/B187654.png)
4-(2-((Tetrahydro-2H-pyran-2-yl)oxy)ethyl)benzaldehyde
Overview
Description
4-(2-((Tetrahydro-2H-pyran-2-yl)oxy)ethyl)benzaldehyde, also known as 4-THPBA, is an organic compound with a wide range of applications in the scientific research and pharmaceutical industries. It is a derivative of benzaldehyde, a naturally occurring compound found in many plants. 4-THPBA is a versatile compound that can be used in a variety of synthetic reactions and is a key component in the synthesis of a number of pharmaceuticals. In addition, it has been used in the development of novel therapeutic agents, including antibiotics and antifungals.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
The 2H-pyran moiety of the compound is a valuable intermediate in the synthesis of various heterocyclic compounds . These structures are prevalent in many natural products and pharmaceuticals. The versatility of 4-(2-((Tetrahydro-2H-pyran-2-yl)oxy)ethyl)benzaldehyde allows for the construction of complex molecular architectures, including monocyclic and polycyclic structures, which are essential in drug development and synthetic chemistry.
Anticancer Research
Derivatives of 2H-pyran , such as 4-[(Tetrahydro-2H-pyran-2-yl)oxy]phenol , have shown promising results in inducing apoptosis in colon cancer cell lines and inhibiting tumor growth in vivo . This suggests that 4-[2-(oxan-2-yloxy)ethyl]benzaldehyde could be a precursor in synthesizing potential anticancer agents, contributing to the development of new therapeutic strategies.
properties
IUPAC Name |
4-[2-(oxan-2-yloxy)ethyl]benzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O3/c15-11-13-6-4-12(5-7-13)8-10-17-14-3-1-2-9-16-14/h4-7,11,14H,1-3,8-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KURVTAWKMHFPFL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC(C1)OCCC2=CC=C(C=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70595014 | |
Record name | 4-{2-[(Oxan-2-yl)oxy]ethyl}benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70595014 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-((Tetrahydro-2H-pyran-2-yl)oxy)ethyl)benzaldehyde | |
CAS RN |
163164-46-3 | |
Record name | 4-{2-[(Oxan-2-yl)oxy]ethyl}benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70595014 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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